Cas no 2580239-68-3 (5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 2580239-68-3
• MF: C₁₄H₁₆N₄O₄
• MW: 304.301242828369
• CID: 5664504
• PubChem ID: 165895411
• Update Time: 2025-05-22

5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580239-68-3
• EN300-27726862
• 5-{[(tert-butoxy)carbonyl]amino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid
• 5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C14H16N4O4/c1-14(2,3)22-13(21)17-11-10(12(19)20)16-8-18(11)9-4-6-15-7-5-9/h4-8H,1-3H3,(H,17,21)(H,19,20)
• InChI Key： FKKMSCQOPSJDSZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=CN1C1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.11715500g/mol
• Monoisotopic Mass: 304.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 106Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid

5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2580239-68-3): A Comprehensive Overview

5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2580239-68-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyridine-imidazole carboxylic acid derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the pyridin-4-yl moiety, make it a versatile building block for drug discovery and development.

The growing interest in imidazole-based compounds stems from their widespread applications in drug design, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases. Researchers are increasingly exploring 5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid due to its potential as a precursor for kinase inhibitors and other therapeutic agents. With the rise of personalized medicine and AI-driven drug discovery, this compound has become a focal point for innovative research methodologies.

From a chemical perspective, 5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid exhibits interesting properties that make it valuable for synthetic applications. The presence of both carboxylic acid and Boc-protected amino functionalities allows for selective modifications, enabling the creation of diverse molecular architectures. This characteristic is particularly relevant in the context of combinatorial chemistry and high-throughput screening, where rapid generation of compound libraries is essential.

The pharmaceutical industry has shown particular interest in this compound as a potential building block for small molecule therapeutics. Recent trends in drug development emphasize the importance of heterocyclic compounds, with imidazole derivatives playing a prominent role. The pyridine-imidazole scaffold present in this molecule is known to interact with various biological targets, making it a valuable template for designing new drugs with improved efficacy and selectivity.

In the context of green chemistry and sustainable synthesis, researchers are investigating environmentally friendly methods for producing 5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid. The development of catalyst-free reactions and microwave-assisted synthesis protocols for this compound aligns with the global push toward more sustainable pharmaceutical manufacturing processes. These advancements are particularly relevant given the increasing regulatory focus on green chemistry principles in the chemical industry.

The analytical characterization of 5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring the compound's quality and consistency, especially when used as a reference standard or intermediate in pharmaceutical synthesis. The growing adoption of quality by design (QbD) approaches in pharmaceutical development has further emphasized the importance of thorough characterization for compounds like this.

From a commercial perspective, the demand for high-purity imidazole derivatives like 5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid has been steadily increasing. Pharmaceutical companies and research institutions require reliable sources of such specialized building blocks to support their drug discovery programs. The compound's CAS number 2580239-68-3 serves as a unique identifier in chemical databases and procurement systems, facilitating efficient sourcing and inventory management.

Recent scientific literature highlights several innovative applications of 5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid in medicinal chemistry. Its structural features make it particularly suitable for developing allosteric modulators and protein-protein interaction inhibitors, which represent cutting-edge approaches in drug discovery. The compound's versatility is further demonstrated by its potential use in creating targeted therapies for various diseases, aligning with the current trend toward precision medicine.

Storage and handling of 5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid require standard laboratory precautions for organic compounds. While not classified as hazardous, proper storage conditions (typically cool and dry environments) are recommended to maintain the compound's stability over time. These considerations are particularly important for research laboratories and manufacturing facilities that work with sensitive chemical intermediates.

The future outlook for 5-{(tert-butoxy)carbonylamino}-1-(pyridin-4-yl)-1H-imidazole-4-carboxylic acid appears promising, with ongoing research exploring its potential in various therapeutic areas. As the pharmaceutical industry continues to focus on novel drug targets and innovative treatment modalities, compounds with this structural motif are likely to play an increasingly important role. The integration of computational chemistry and machine learning in drug design is expected to further unlock the potential of this and similar compounds in the coming years.